Cas no 313528-60-8 (N-(4-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide)

• Product Name: N-(4-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide
• CAS No: 313528-60-8
• MF: C₂₁H₁₆N₂OS
• MW: 344.429543495178
• CID: 6301039
• PubChem ID: 877201
• Update Time: 2025-07-19

N-(4-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide
• N-(4-methyl-1,3-benzothiazol-2-yl)-4-phenylbenzamide
• N-(4-METHYL-1,3-BENZOTHIAZOL-2-YL)-[1,1'-BIPHENYL]-4-CARBOXAMIDE
• Oprea1_712674
• F0012-0171
• AKOS003006615
• N-(4-methylbenzo[d]thiazol-2-yl)-[1,1'-biphenyl]-4-carboxamide
• 313528-60-8

• Inchi： 1S/C21H16N2OS/c1-14-6-5-9-18-19(14)22-21(25-18)23-20(24)17-12-10-16(11-13-17)15-7-3-2-4-8-15/h2-13H,1H3,(H,22,23,24)
• InChI Key： GUWONKQIOSWDLX-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)C2C=CC=CC=2)=O)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 344.09833431g/mol
• Monoisotopic Mass: 344.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on N-(4-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide

Comprehensive Overview of N-(4-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide (CAS No. 313528-60-8)

N-(4-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide, identified by its CAS number 313528-60-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the biphenyl and carboxamide moieties, contribute to its potential as a building block for advanced materials and therapeutic agents.

In recent years, the scientific community has shown growing interest in benzothiazole derivatives due to their remarkable pharmacological properties. Researchers have explored their potential as anticancer agents, anti-inflammatory compounds, and neuroprotective substances. The specific compound N-(4-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide has been investigated for its possible role in modulating cellular pathways, particularly in relation to protein-protein interactions and enzyme inhibition. These properties make it a valuable candidate for further study in drug development pipelines.

The synthesis of CAS 313528-60-8 typically involves multi-step organic reactions, with careful attention to purity and yield optimization. Modern green chemistry approaches have been applied to its production, addressing current concerns about sustainable chemical synthesis and environmentally friendly processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound and ensure its quality for research purposes.

From a materials science perspective, the biphenyl-benzothiazole hybrid structure of this compound offers interesting possibilities for organic electronics applications. Its conjugated system and potential for π-π stacking interactions make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are particularly interested in how modifications to its structure might affect charge transport properties and optical characteristics.

The stability and solubility profile of N-(4-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide have been subjects of investigation, as these properties significantly impact its potential applications. Studies have examined its behavior in various solvent systems and under different pH conditions, providing valuable data for formulation scientists. The compound's logP value and membrane permeability are particularly relevant for pharmaceutical applications where bioavailability is a key consideration.

Recent patent literature reveals growing commercial interest in benzothiazole carboxamide derivatives, with several applications mentioning structural analogs of CAS 313528-60-8. This reflects the compound's potential value in intellectual property development for therapeutic and technological applications. However, comprehensive toxicity studies and ADME profiling would be necessary before any clinical applications could be considered.

For researchers working with this compound, proper storage conditions and handling procedures are essential to maintain its integrity. Standard recommendations include protection from light exposure and storage in anhydrous conditions at controlled temperatures. These precautions help prevent degradation and ensure reproducible results in experimental work.

The future research directions for 313528-60-8 may include exploration of its structure-activity relationships through systematic modification of its molecular framework. Computational chemistry approaches, including molecular docking studies and quantitative structure-activity relationship (QSAR) modeling, could provide valuable insights into its potential binding modes and biological targets. Such investigations align with current trends in computer-aided drug design and rational drug discovery.

In summary, N-(4-methyl-1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide represents an intriguing chemical entity with multifaceted potential across scientific disciplines. Its unique combination of structural features positions it as a valuable tool for medicinal chemistry research and materials science innovation. As research continues to uncover its properties and applications, this compound may emerge as an important player in the development of novel therapeutic agents and advanced functional materials.